Cas no 910552-73-7 ()

• CAS No: 910552-73-7
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 6713119
• PubChem ID: 68503793
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H12BrNS/c1-5(2)4-7-10-6(3)8(9)11-7/h5H,4H2,1-3H3
• InChI Key： XYCZRIPPZGQGEY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(CC(C)C)S1

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų